N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfanylbenzamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfanylbenzamide
• InChI: InChI=1S/C19H17N3O4S/c1-2-27-14-5-3-4-12(10-14)17(23)20-19-22-21-18(26-19)13-6-7-15-16(11-13)25-9-8-24-15/h3-7,10-11H,2,8-9H2,1H3,(H,20,22,23)
• InChI Key: AXBXLTYDDWUOSZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC(=C1)C(=O)NC2=NN=C(O2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H17N3O4S
• Molecular Weight: 383.4 g/mol

Description

N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfanylbenzamide is a useful research compound. Its molecular formula is C19H17N3O4S and its molecular weight is 383.42. The purity is usually 95%.
BenchChem offers high-quality N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfanylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfanylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Screening

• Antiproliferative and Anti-inflammatory Agents : Compounds with the 1,3,4-oxadiazole ring have been synthesized and evaluated for their anti-inflammatory and antiproliferative activities. These compounds showed promising activity against human cancer cell lines and inflammation, indicating the potential therapeutic applications of related compounds in cancer treatment and inflammation management (Rapolu et al., 2013).

Antimicrobial Activity

• Antimicrobial and Antifungal Agents : Studies on compounds containing oxadiazole and thiazolidine moieties have demonstrated significant antimicrobial activity against various bacterial and fungal strains. This highlights the potential of such compounds, including N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfanylbenzamide, in developing new antimicrobial agents (Desai et al., 2013).

Anticancer Research

• Anticancer Agents : The synthesis and evaluation of novel compounds with oxadiazole and thiazolidinone moieties for anticancer activity have been a focus of research. Some of these compounds have shown considerable anticancer activity against various cancer cell lines, suggesting the potential of related structures for anticancer drug development (Ravinaik et al., 2021).

Anticonvulsant Activity

• Benzodiazepine Receptor Agonists : Research on 4-thiazolidinone derivatives as benzodiazepine receptor agonists has indicated their potential as anticonvulsant agents. These findings support the exploration of similar compounds for neurological disorders treatment (Faizi et al., 2017).

Antiviral Activity

• Anti-HIV Activity : Studies on 5-benzylthio-1,3,4-oxadiazoles derived from α-amino acids have been conducted to evaluate their anti-HIV activity. Although the specific compound was not assessed, related research indicates the potential of oxadiazole derivatives in antiviral therapy (Syed et al., 2011).